Cas no 894622-67-4 (1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 894622-67-4
• MF: C₁₂H₁₁N₃O₆
• MW: 293.232242822647
• MDL: MFCD06128439
• CID: 4718886
• Update Time: 2025-06-07

1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-NITROBENZOYL)AMINO]-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• 1-(4-nitrobenzamido)-5-oxopyrrolidine-3-carboxylic acid
• R9050
• 3-pyrrolidinecarboxylic acid, 1-[(4-nitrobenzoyl)amino]-5-oxo-
• 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD06128439
• Inchi： 1S/C12H11N3O6/c16-10-5-8(12(18)19)6-14(10)13-11(17)7-1-3-9(4-2-7)15(20)21/h1-4,8H,5-6H2,(H,13,17)(H,18,19)
• InChI Key： BKYOLTDJWPOLJL-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 466
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid

Comprehensive Overview of 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 894622-67-4)

1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 894622-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and nitrobenzoyl functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a carboxylic acid moiety with a 5-oxopyrrolidine ring, makes it a versatile building block in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid has surged, driven by advancements in drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and small-molecule therapeutics. The compound's nitro group offers reactivity that can be leveraged for further derivatization, making it a valuable tool in structure-activity relationship (SAR) studies.

From an analytical perspective, CAS No. 894622-67-4 is often analyzed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods are essential for quality control in pharmaceutical manufacturing, where even minor impurities can impact the efficacy of final drug products. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings.

Environmental and safety considerations are also paramount when handling 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. This aligns with the growing industry focus on green chemistry and sustainable synthesis practices, which aim to minimize waste and reduce environmental impact.

The compound's relevance extends to academic research, where it is frequently cited in studies exploring heterocyclic chemistry and bioactive scaffolds. Its structural features, including the 5-oxopyrrolidine-3-carboxylic acid core, are analogous to those found in natural products and FDA-approved drugs, underscoring its potential for lead compound optimization. As such, CAS No. 894622-67-4 continues to be a subject of interest in peer-reviewed journals and patent applications.

In summary, 1-(4-Nitrobenzoyl)amino-5-oxopyrrolidine-3-carboxylic Acid represents a convergence of chemical innovation and practical application. Its role in advancing pharmaceutical research and molecular design highlights the importance of specialized intermediates in modern science. For researchers and manufacturers alike, understanding its properties and applications is key to unlocking new possibilities in drug development and therapeutic discovery.